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Compound of Interest

Compound Name: Boc-D-asp(otbu)-OH

Cat. No.: B190288

For researchers, scientists, and drug development professionals, a comprehensive
understanding of the safety profile of all chemical reagents is paramount. This in-depth
technical guide provides a detailed overview of the safety data sheet (SDS) for N-Boc-D-
aspartic acid 4-tert-butyl ester (Boc-D-asp(otbu)-OH), a key building block in peptide
synthesis.

This guide summarizes the available safety and property data for Boc-D-asp(otbu)-OH (CAS
No. 77004-75-2), drawing from publicly available safety data sheets. It is important to note that
while a Safety Data Sheet from Fisher Scientific for the D-enantiomer indicates it is not
classified as hazardous under the OSHA 2012 Hazard Communication Standard, quantitative
toxicological and ecological data are largely unavailable.[1] For comparative purposes,
information on the corresponding L-enantiomer (CAS No. 1676-90-0) is also included where
available, with the explicit caution that the safety profiles of enantiomers can differ.

Physicochemical and Hazard Information

The following tables provide a consolidated view of the known physical and chemical
properties, as well as the hazard classifications for both the D and L enantiomers of Boc-
Asp(OtBu)-OH.

Table 1: Physicochemical Properties
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Property

Boc-D-asp(otbu)-OH

Boc-L-asp(otbu)-OH

CAS Number

77004-75-2[1][2][3]

1676-90-0[4]

Molecular Formula

C13H23NO6[2][5]

C13H23NO6[4][6]

Molecular Weight 289.32 g/mol [5] 289.32 g/mol [4]
Appearance White powder[2] White to off-white powder[6]
Melting Point Not available 64-67 °C[4][6]

Boiling Point No information available[1] 432.6 °CJ[6]

Solubility Insoluble in water[7] No data available

Storage Temperature

Store in freezer[1]

2-8°C[4]

Table 2: Hazard Identification and Classification (GHS)

Hazard Information

Boc-D-asp(otbu)-OH (CAS
77004-75-2)

Boc-L-asp(otbu)-OH (CAS
1676-90-0)

GHS Classification

Not a hazardous substance or

mixture[1]

Skin Irritation (Category 2),
Eye lIrritation (Category 2A),
Specific target organ toxicity —
single exposure (Category 3),

Respiratory system

Signal Word

None required[1]

Warning

Hazard Statements

None required[1]

H315: Causes skin irritation,
H319: Causes serious eye
irritation, H335: May cause

respiratory irritation

Pictograms

No symbol required[1]

Exclamation Mark

Toxicological and Ecological Data
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A significant gap exists in the publicly available data regarding the toxicological and ecological
impact of Boc-D-asp(otbu)-OH. The safety data sheet for the D-enantiomer does not provide
quantitative data for acute toxicity (oral, dermal, inhalation), carcinogenicity, mutagenicity, or
reproductive toxicity, frequently stating "no data available".[1] Similarly, information on
persistence, degradability, bioaccumulative potential, and mobility in soil is not provided.

Experimental Protocols

Detailed experimental protocols for the determination of the safety data presented in the SDS
are not publicly available. Safety data sheets typically provide a summary of results rather than
the full methodology of the underlying studies.

Safety and Handling Workflows

While Boc-D-asp(otbu)-OH is not classified as hazardous, adherence to good laboratory
practice is essential. The following diagrams, generated using the DOT language, illustrate the
recommended logical workflows for first aid and spill management based on the available SDS
information.
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Exposure Route First Aid Measures

Ingestion

@ g Remove to fresh air
—>
Skin Contact Wash off immediately with plenty of water for at least 15 minutes

Eye Contact Rinse immediately with plenty of water for at least 15 minutes

Clean mouth with water and drink plenty of water afterwards

Medical Attention

Get medical attention if symptoms occur

Click to download full resolution via product page

Caption: First aid procedures for Boc-D-asp(otbu)-OH exposure.
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Spill Event

E’Spill or Release Occurs)

Containment and Cleanup Environmental Prevention

Should not be released into the environment

Ensure adequate ventilation

Use personal protective equipment as required

Avoid dust formation

Sweep up and shovel into suitable containers for disposal

Dispose of in suitable, closed containers

Click to download full resolution via product page

Caption: Logical workflow for managing a spill of Boc-D-asp(otbu)-OH.

Conclusion

Based on the available Safety Data Sheet, Boc-D-asp(otbu)-OH (CAS No. 77004-75-2) is not
classified as a hazardous material.[1] However, the absence of comprehensive toxicological
and ecological data underscores the importance of handling this compound with care, adhering
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to standard laboratory safety protocols, and using appropriate personal protective equipment.
Researchers and drug development professionals should always consult the most current SDS
from their supplier before handling any chemical and operate under the assumption that the
properties of a substance have not been fully investigated. The information provided for the L-
enantiomer, which indicates potential for skin, eye, and respiratory irritation, should be
considered as a precautionary measure, although it does not directly apply to the D-
enantiomer.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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